Cas no 1805216-62-9 (Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate)

Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate is a versatile pyridine-based intermediate with significant utility in organic synthesis and pharmaceutical research. The presence of a reactive bromomethyl group facilitates further functionalization, while the trifluoromethoxy and methoxy substituents enhance its electronic properties, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in cross-coupling reactions and as a precursor for bioactive molecules. Its stability under standard conditions ensures reliable handling and storage. The ester functionality provides additional flexibility for derivatization, supporting its application in medicinal chemistry and agrochemical development. High purity and well-defined structural characteristics make it a preferred choice for precision synthesis.
Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate structure
1805216-62-9 structure
Product Name:Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate
CAS No:1805216-62-9
MF:C11H11BrF3NO4
MW:358.108553171158
CID:4841153
Update Time:2025-05-20

Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate
    • Inchi: 1S/C11H11BrF3NO4/c1-18-9-4-8(20-11(13,14)15)6(3-10(17)19-2)7(5-12)16-9/h4H,3,5H2,1-2H3
    • InChI Key: MBEDVAIMCBOAPU-UHFFFAOYSA-N
    • SMILES: BrCC1C(=C(C=C(N=1)OC)OC(F)(F)F)CC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 329
  • XLogP3: 2.7
  • Topological Polar Surface Area: 57.6

Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029084697-1g
Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate
1805216-62-9 97%
1g
$1,460.20 2022-04-01

Additional information on Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate

Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805216-62-9): A Comprehensive Overview

Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805216-62-9) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, a methoxy group, and a trifluoromethoxy substituent, making it a versatile intermediate for synthetic applications. Its molecular structure is characterized by the presence of a pyridine ring, which is a common scaffold in bioactive molecules.

The chemical properties of Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate are influenced by its functional groups. The bromomethyl group offers reactivity for further derivatization, while the trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability. These attributes make it particularly valuable in the design of drug candidates and agrochemicals, where such properties are often desirable.

In recent years, the demand for pyridine-based intermediates like Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential applications in central nervous system (CNS) drugs and anti-inflammatory agents. The compound's ability to act as a building block for more complex molecules has also made it a focal point in medicinal chemistry.

From an industrial perspective, Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate is synthesized through multi-step organic reactions, often involving halogenation and esterification processes. Its production requires stringent quality control to ensure purity and consistency, as impurities can significantly impact downstream applications. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact during synthesis.

The market trends for pyridine derivatives indicate steady growth, driven by their expanding use in pharmaceuticals, agrochemicals, and material science. Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate is no exception, with its applications aligning with global trends toward precision medicine and sustainable agriculture. Analysts predict that the compound will see increased adoption in the coming years, particularly in drug discovery pipelines.

For researchers and industry professionals, understanding the synthetic pathways and reactivity of Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate is crucial. Its bromomethyl group allows for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This flexibility makes it a valuable tool for structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity.

In conclusion, Methyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805216-62-9) represents a promising chemical intermediate with broad applications in life sciences and materials research. Its unique structural features and reactivity profile position it as a key player in the development of next-generation therapeutics and agrochemicals. As research continues to uncover new uses for this compound, its importance in the chemical industry is expected to grow.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD